13-ethyl-2,3,3,10-tetramethyl-4-oxa-6,11-diazatetracyclo[7.6.1.02,6.012,16]hexadeca-1(16),9,12,14-tetraen-5-one

• IUPAC Name: 13-ethyl-2,3,3,10-tetramethyl-4-oxa-6,11-diazatetracyclo[7.6.1.02,6.012,16]hexadeca-1(16),9,12,14-tetraen-5-one
• InChI: InChI=1S/C19H24N2O2/c1-6-12-7-8-14-15-13(11(2)20-16(12)15)9-10-21-17(22)23-18(3,4)19(14,21)5/h7-8,20H,6,9-10H2,1-5H3
• InChI Key: HXWKCRCFOIIZCK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C3=C(C=C1)C4(C(OC(=O)N4CCC3=C(N2)C)(C)C)C
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

“13-ethyl-2,3,3,10-tetramethyl-4-oxa-6,11-diazatetracyclo[76102,6012,16]hexadeca-1(16),9,12,14-tetraen-5-one” is a complex organic compound with a unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “13-ethyl-2,3,3,10-tetramethyl-4-oxa-6,11-diazatetracyclo[7.6.1.02,6.012,16]hexadeca-1(16),9,12,14-tetraen-5-one” typically involves multiple steps, including cyclization reactions, functional group transformations, and purification processes. The specific synthetic route would depend on the availability of starting materials and desired yield.

Industrial Production Methods

Industrial production of such complex compounds often requires optimization of reaction conditions, including temperature, pressure, and catalysts, to achieve high efficiency and purity. Techniques such as continuous flow synthesis and automated synthesis platforms may be employed to scale up production.

Chemical Reactions Analysis

Types of Reactions

This compound may undergo various types of chemical reactions, including:

Oxidation: Introduction of oxygen atoms or removal of hydrogen atoms.

Reduction: Addition of hydrogen atoms or removal of oxygen atoms.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium methoxide). Reaction conditions such as solvent choice, temperature, and reaction time are crucial for achieving desired outcomes.

Major Products

The major products formed from these reactions would depend on the specific functional groups present in the compound and the reaction conditions employed. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound may be used as a building block for the synthesis of more complex molecules or as a reagent in various organic reactions.

Biology

In biological research, it may serve as a probe to study enzyme mechanisms or as a ligand in binding studies.

Medicine

In medicinal chemistry, this compound could be investigated for its potential therapeutic properties, such as anti-inflammatory, antimicrobial, or anticancer activities.

Industry

In the industrial sector, it may find applications in the development of new materials, such as polymers or coatings, due to its unique structural features.

Mechanism of Action

The mechanism of action of “13-ethyl-2,3,3,10-tetramethyl-4-oxa-6,11-diazatetracyclo[7.6.1.02,6.012,16]hexadeca-1(16),9,12,14-tetraen-5-one” would depend on its specific interactions with molecular targets. These interactions may involve binding to enzymes, receptors, or other biomolecules, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other tetracyclic or polycyclic organic molecules with comparable structural features.

Uniqueness

The uniqueness of this compound lies in its specific arrangement of functional groups and ring systems, which may confer distinct chemical and biological properties compared to other similar compounds.